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Compound of Interest

Compound Name: Vildagliptin

Cat. No.: B1249944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the anti-inflammatory properties

of Vildagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor. The following sections detail the key

signaling pathways involved, present quantitative data on its effects on inflammatory markers,

and provide detailed experimental protocols for in vitro and in vivo investigations.

Introduction
Vildagliptin, an oral antihyperglycemic agent, has demonstrated significant anti-inflammatory

effects beyond its primary role in glucose regulation.[1][2] These properties make it a subject of

interest for its potential therapeutic applications in inflammatory and cardiovascular diseases.

[1][3] Vildagliptin exerts its anti-inflammatory action primarily through the modulation of key

signaling pathways, including the NF-κB and NLRP3 inflammasome pathways, leading to a

reduction in the production of pro-inflammatory cytokines.[1][4][5]

Key Signaling Pathways
Vildagliptin's anti-inflammatory effects are mediated through the inhibition of several pro-

inflammatory signaling cascades.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[1]

Vildagliptin has been shown to suppress the activation of the NF-κB pathway, thereby
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inhibiting the expression of downstream inflammatory mediators.[1][5][6] This includes the

reduced expression of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-8.[1][6]
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In Vitro Studies In Vivo Studies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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